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Compound of Interest

Compound Name: N-Acetyllactosamine Heptaacetate

Cat. No.: B15548666

This guide provides crucial safety, handling, and disposal procedures for N-Acetyllactosamine
Heptaacetate, tailored for researchers, scientists, and professionals in drug development.
Adherence to these protocols is essential for ensuring personal safety and maintaining a
secure laboratory environment.

Hazard Identification and Classification
N-Acetyllactosamine Heptaacetate is classified with the following hazards:
e Acute Oral Toxicity (Category 4)[1]

o Skin Irritation (Category 2)[1]

It may also be categorized as an irritant (Xi)[2].

It is imperative to avoid contact with skin and eyes, and to prevent the formation and inhalation
of dust and aerosols.[1][3]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling N-
Acetyllactosamine Heptaacetate. The following table summarizes the required PPE.
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Personal Protective Specifications and
Body Area . L
Equipment Guidelines

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.[3]

Eyes/Face Safety Goggles

Handle with gloves that have
been inspected prior to use.
Nitrile or neoprene gloves are
preferred.[3][4] Wash and dry
hands thoroughly after
handling.[3]

Hands Chemical-Resistant Gloves

Wear a disposable, low-
permeability fabric gown with a
solid front, long sleeves, and
Body Protective Clothing tight-fitting cuffs.[3][5]
Fire/flame resistant and
impervious clothing is

recommended.[3]

A full-face respirator should be
used if exposure limits are
exceeded or if irritation or other
Respiratory Respirator symptoms are experienced.[3]
For firefighting, a self-
contained breathing apparatus

is necessary.[1][3]

Step-by-Step Handling and Operational Plan

1. Preparation and Engineering Controls:
o Work in a well-ventilated area.[3]

» Utilize appropriate exhaust ventilation, such as a fume hood, at places where dust may be
formed.[1]
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e Ensure that an eyewash station and safety shower are readily accessible.

e Restrict access to the handling area and post signs indicating the presence of hazardous
materials.[5]

2. Handling the Compound:

e Avoid direct contact with skin and eyes.[1][3]

e Minimize dust generation and accumulation during handling.[6]

e Use non-sparking tools to prevent fire from electrostatic discharge.[3]
e Wash hands thoroughly after handling the material.[5]

e Do not eat, drink, or apply cosmetics in the work area.[5]

3. First Aid Procedures:

 After Inhalation: Move the individual to fresh air immediately.[7][8]

¢ In Case of Skin Contact: Remove all contaminated clothing and rinse the affected skin area
with plenty of water.[7][8]

e In Case of Eye Contact: Immediately flush eyes with copious amounts of water, removing
contact lenses if present.[7][8]

« If Swallowed: Have the person drink one or two glasses of water. Seek medical attention if
they feel unwell .[7][8]

Spill, Storage, and Disposal Plans
Emergency Spill Response:

o Evacuate personnel from the spill area.[3]

o Wear the full recommended PPE, including respiratory protection.

¢ Prevent the chemical from entering drains.[1][3]
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o Carefully sweep or shovel the spilled solid material, avoiding dust creation.[1]
e Collect the material in a suitable, closed container for disposal.[1][3]

Storage:

Store the compound in a tightly closed container.[3]

Keep the container in a dry, cool, and well-ventilated place.[3]

The recommended storage temperature is typically -20°C.[2][9]

Store away from incompatible materials and foodstuff containers.[3]
Disposal:

» Dispose of surplus and non-recyclable material through a licensed professional waste
disposal service.[1]

e This material may be taken to a licensed chemical destruction plant or disposed of by
controlled incineration with flue gas scrubbing.[3]

e Do not allow the substance to contaminate water, foodstuffs, or sewer systems.[3]

o Contaminated packaging must be treated as the unused product and disposed of
accordingly.[1][3]

Quantitative Data

The following table summarizes key quantitative properties of N-Acetyllactosamine
Heptaacetate.
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Property

Value

CAS Number

73208-61-4[1][3][9]

Molecular Formula

C2sH39NO18[2][9]

Molecular Weight

677.61 g/mol [2]

Physical Form

Solid[10]

Melting Point

213-217°C[2]

Storage Temperature

-20°C[2][9]

Safety Workflow Diagram

The diagram below illustrates the logical workflow for the safe handling of N-

Acetyllactosamine Heptaacetate, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling N-
Acetyllactosamine Heptaacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548666#personal-protective-equipment-for-
handling-n-acetyllactosamine-heptaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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